![molecular formula C11H18O B6268201 3-tert-butylspiro[3.3]heptan-1-one CAS No. 2150245-91-1](/img/no-structure.png)
3-tert-butylspiro[3.3]heptan-1-one
Overview
Description
3-tert-Butylspiro[3.3]heptan-1-one, also known as 3-tert-butylspiroheptanone, is a naturally occurring organic compound and a cyclic ketone. It is a colorless liquid with a boiling point of 156°C and a molecular weight of 142.24 g/mol. 3-tert-Butylspiro[3.3]heptan-1-one is a structural isomer of spiro[3.3]heptan-1-one and is used in various industrial and pharmaceutical applications.
Scientific Research Applications
3-tert-Butylspiro[3.3]heptan-1-one has been studied extensively in the laboratory for its potential applications in the pharmaceutical industry. It has been found to have antifungal, antibacterial, and antiviral properties, and has been used as an intermediate in the synthesis of various pharmaceuticals, such as antibiotics and antifungals.
Mechanism of Action
The mechanism of action of 3-tert-Butylspiro[3.3]heptan-1-one is not fully understood, but it is believed to act through several pathways. It has been shown to inhibit the growth of bacteria by blocking the synthesis of proteins and interfering with the cell wall formation. It has also been found to inhibit the growth of fungi by disrupting the cell membrane and preventing the formation of hyphae.
Biochemical and Physiological Effects
3-tert-Butylspiro[3.3]heptan-1-one has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been found to have antioxidant properties and to reduce inflammation. In addition, it has been found to have neuroprotective effects and to modulate the immune system.
Advantages and Limitations for Lab Experiments
The major advantage of using 3-tert-Butylspiro[3.3]heptan-1-one in laboratory experiments is its low cost and easy availability. It is also relatively easy to synthesize and can be stored for long periods of time without degradation. However, it is important to note that 3-tert-Butylspiro[3.3]heptan-1-one is a highly toxic compound and should be handled with extreme caution.
Future Directions
There are a number of potential future directions for research involving 3-tert-Butylspiro[3.3]heptan-1-one. These include further investigation of its mechanism of action, its potential applications in the pharmaceutical industry, and its potential use as an intermediate in the synthesis of other compounds. Additionally, further research into its biochemical and physiological effects is warranted. Other potential future directions include exploring its potential as a therapeutic agent, its potential use in the treatment of cancer, and its potential use in the development of novel antibiotics.
Synthesis Methods
3-tert-Butylspiro[3.3]heptan-1-one can be synthesized from the reaction of tert-butylmagnesium chloride with ethyl acetoacetate in the presence of triethylamine as a catalyst. The reaction is carried out in a solvent such as toluene or tetrahydrofuran at a temperature of 70°C. The reaction mixture is then cooled to room temperature and the product is isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-tert-butylspiro[3.3]heptan-1-one can be achieved through a multistep reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methyl-2-propanol", "2-bromo-2-methylpropane", "sodium hydride", "cyclopentadiene", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "sodium sulfate", "sodium hydroxide", "magnesium", "ethyl acetate", "hexane" ], "Reaction": [ "Step 1: Preparation of 2-bromo-2-methylpropane by reacting 2-methyl-2-propanol with hydrogen bromide in the presence of sulfuric acid.", "Step 2: Deprotonation of 2-bromo-2-methylpropane with sodium hydride to form the corresponding alkene.", "Step 3: Diels-Alder reaction of the alkene with cyclopentadiene to form the spirocyclic compound.", "Step 4: Protection of the ketone group in the spirocyclic compound by reacting with acetic anhydride in the presence of sodium acetate.", "Step 5: Reduction of the protected ketone group using magnesium in the presence of ethyl acetate and hexane to form the corresponding alcohol.", "Step 6: Dehydration of the alcohol using sulfuric acid to form the desired 3-tert-butylspiro[3.3]heptan-1-one.", "Step 7: Purification of the product by washing with sodium bicarbonate, sodium chloride, magnesium sulfate, and sodium sulfate, followed by neutralization with sodium hydroxide." ] } | |
CAS RN |
2150245-91-1 |
Product Name |
3-tert-butylspiro[3.3]heptan-1-one |
Molecular Formula |
C11H18O |
Molecular Weight |
166.3 |
Purity |
95 |
Origin of Product |
United States |
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